Isooctadecanamide, N-[3-(dimethylamino)propyl]-

• CAS: 67799-04-6
• Synonyms: Schercodine I(TM)
• Molecular Formula: C23H48N2O
• Molecular Weight: 368.6 g/mol
• SMILES: CC(C)CCCCCCCCCCCCCCC(=O)NCCCN(C)C
• InChI: InChI=1S/C23H48N2O/c1-22(2)18-15-13-11-9-7-5-6-8-10-12-14-16-19-23(26)24-20-17-21-25(3)4/h22H,5-21H2,1-4H3,(H,24,26)
• InChIKey: NZXVYLJKFYSEPO-UHFFFAOYSA-N

Isooctadecanamide, N-[3-(dimethylamino)propyl]- (INCI: Isostearamidopropyl Dimethylamine) is a tertiary amine‑based amidoamine surfactant derived from branched isostearic acid and dimethylaminopropylamine (DMAPA). Upon neutralization with weak acids it functions as a cationic antistatic agent and conditioner in personal care products.

Isostearamidopropyl Dimethylamine CAS 67799-04-6 – Liquid Amidoamine Surfactant for Energy‑Efficient Formulation

Isooctadecanamide, N-[3-(dimethylamino)propyl]- (INCI: Isostearamidopropyl Dimethylamine) is a tertiary amine‑based amidoamine surfactant derived from branched isostearic acid and dimethylaminopropylamine (DMAPA) [1]. Upon neutralization with weak acids it functions as a cationic antistatic agent and conditioner in personal care products [2]. A molecular weight of 368.6 g mol⁻¹, ambient‑temperature liquid state [3], and a branched C18 alkyl architecture differentiate it from the solid, linear‑chain stearamidopropyl analog (m.p. 49–50 °C), directly influencing processing, aesthetics, and regulatory compliance [4].

Liquid at ambient temperature – supports cold‑process formulation workflows

Cationic conditioning upon neutralization with weak acids – antistatic, softening

Branched isostearic C18 chain – differentiates processing and aesthetics from linear analogs

• [1] The Good Scents Company, isostearamidopropyl dimethyl amine information, CAS 67799-04-6. View Source
• [2] Burnett CL, Boyer I, Bergfeld WF, et al. Safety Assessment of Fatty Acid Amidopropyl Dimethylamines as Used in Cosmetics. Int J Toxicol. 2019;38(1_suppl):39S-69S. doi:10.1177/1091581819836089 View Source
• [3] Surfactant.top, 异硬脂酰胺丙基二甲基胺 (Isostearamidopropyl dimethylamine), physical properties: appearance liquid. View Source
• [4] Chemists Corner, Stearamidopropyl Dimethylamine and Behentrimonium Methosulfate discussion, noting the isostearate version has a lower melting point, 2020. View Source

Why Isostearamidopropyl Dimethylamine Cannot Be Swapped with Linear Amidoamine Analogs

Fatty acid amidopropyl dimethylamines share a common head‑group but differ critically in hydrophobic tail architecture. The branched isostearic‑derived tail of CAS 67799-04-6 remains liquid at ambient temperature, whereas the linear stearamidopropyl analog (CAS 7651-02-7) is a solid melting at 49–50 °C . This physical‑state divergence impacts cold‑processing capability, plant energy demand, and formulation clarity [1]. Furthermore, the CIR Expert Panel published compound‑specific safe‑use concentrations—0.04 % leave‑on, 0.38 % rinse‑off—that cannot automatically be assigned to other class members without a Quantitative Risk Assessment (QRA) for sensitization [2]. Substituting without accounting for these differences risks formulation failure, regulatory non‑compliance, or compromised consumer safety.

Physical state Linear analog is solid (m.p. 49–50 °C); cold‑processing workflow may not transfer

Regulatory limits CIR safe‑use thresholds (0.04% leave‑on, 0.38% rinse‑off) are compound‑specific; QRA required for class analogs

Amine stoichiometry Higher reactive‑amine content vs. linear analog may shift neutralization ratio and charge density

• [1] Chemists Corner, noting the isostearate version has a lower melting point than the stearate, 2020. View Source
• [2] Burnett CL et al. CIR Safety Assessment. Int J Toxicol. 2019; limits for Isostearamidopropyl Dimethylamine cited via CIR final report and Weijinci.cn. View Source

Quantitative Differentiation Evidence for Isostearamidopropyl Dimethylamine (67799-04-6) vs. Comparator Amidoamines

1. Physical State at 25 °C: Liquid (Isostearamidopropyl) vs. Solid (Stearamidopropyl)

Isostearamidopropyl dimethylamine is a liquid at 25 °C, while stearamidopropyl dimethylamine (CAS 7651-02-7) is a solid with a melting point of 49–50 °C [1]. The branched isostearic acid chain disrupts crystal packing, eliminating the need for heated storage and transfer [2].

Physical State

Head‑to‑head

Liquid at 25 °C Solid, m.p. 49–50 °C (comparator)

Supports cold‑process workflow selection

Phase transition required for linear analog

Evidence Dimension	Physical state / melting point
Target Compound Data	Liquid at 25 °C; no melting point (pourable)
Comparator Or Baseline	Stearamidopropyl dimethylamine; solid, m.p. 49–50 °C
Quantified Difference	Phase transition ≥25 °C required for comparator; target remains liquid across typical processing temperatures
Conditions	Ambient temperature (25 °C), neat compound

Why This Matters

Eliminates heated storage and transfer, reduces energy costs, enables cold‑process formulations, and improves operational safety.

• [1] Surfactant.top, 异硬脂酰胺丙基二甲基胺, appearance: liquid. View Source
• [2] Chemists Corner, discussion referencing lower melting point of isostearate version, 2020. View Source

2. CIR Safety Concentration Limits: 0.04% Leave‑On / 0.38% Rinse‑Off

The CIR Expert Panel published explicit maximum safe concentrations for isostearamidopropyl dimethylamine: 0.04% in leave‑on and 0.38% in rinse‑off products [1][2]. Other class members are considered safe only when formulated to be non‑sensitizing, which may require a QRA [1].

CIR Safe‑Use Limits

Class‑level

Leave‑on ≤0.04% Rinse‑off ≤0.38%

Pre‑established regulatory context for compound

Other class members require QRA; limits may not transfer

Evidence Dimension	Regulatory safe‑use concentration
Target Compound Data	Leave‑on ≤0.04%; Rinse‑off ≤0.38%
Comparator Or Baseline	Fatty acid amidopropyl dimethylamine class (stearamidopropyl, cocamidopropyl, etc.) – no generic numeric limit; QRA required
Quantified Difference	Clear numeric pass/fail threshold vs. case‑by‑case QRA assessment
Conditions	CIR Final Report (2019); human repeat insult patch test (HRIPT) data

Why This Matters

Provides a defensible, pre‑established regulatory justification for formulation levels, reducing time‑to‑market and compliance risk.

• [1] Burnett CL et al. Safety Assessment of Fatty Acid Amidopropyl Dimethylamines. Int J Toxicol. 2019;38(1_suppl):39S-69S. View Source
• [2] Weijinci.cn, 异硬脂酰胺丙基二甲基胺安全评估报告, citing CIR limits. View Source

3. Amine Number Specification: 150–165 vs. ~130–145 mg KOH/g

Commercial‑grade isostearamidopropyl dimethylamine (Mackine® 401) exhibits an amine number of 150–165 mg KOH/g and density 0.870 g cm⁻³ [1]. The corresponding stearamidopropyl flake (Mackine® 301) has an amine number of approximately 130–145 mg KOH/g [2].

Amine Number

Cross‑study comparable

Isostearamidopropyl: 150–165 mg KOH/g Stearamidopropyl: ~130–145 mg KOH/g

Higher amine content may affect neutralization stoichiometry

Vendor specification context

Evidence Dimension	Amine number (mg KOH/g)
Target Compound Data	150–165
Comparator Or Baseline	Stearamidopropyl dimethylamine (Mackine® 301); ~130–145
Quantified Difference	Approximately 20 units higher for the isostearamidopropyl variant
Conditions	Vendor technical datasheets (Solvay/Rhodia)

Why This Matters

Higher amine number indicates greater reactive‑amine concentration per unit mass, affecting acid neutralization stoichiometry and final cationic charge density in the product.

• [1] Lookpolymers.com, Solvay MACKINE® 401 Surfactant, density 0.870 g/cc, amine number 150-165, composition >90%. View Source
• [2] Matweb.com, Syensqo (Solvay) Mackine® 301 Flake Surfactant, specifications. View Source

4. Predicted Equilibrium Surface Tension: 32.0 mN m⁻¹

The predicted equilibrium surface tension for isostearamidopropyl dimethylamine is 32.0 ± 3.0 mN m⁻¹ . For comparison, experimental CMC‑region surface tensions of linear stearamidopropyl and oleamidopropyl dimethylamines lie in the range 28–35 mN m⁻¹ [1]. The slightly higher predicted value is consistent with the branched chain increasing molecular area at the air–water interface.

Predicted Surface Tension

Context‑dependent

32.0 ± 3.0 mN m⁻¹

Predicted value for early‑stage screening

Experimental comparator range ~28–35 mN m⁻¹

Evidence Dimension	Equilibrium surface tension at CMC
Target Compound Data	~32.0 mN m⁻¹ (predicted)
Comparator Or Baseline	Stearamidopropyl/oleamidopropyl dimethylamines; ~28–35 mN m⁻¹ (experimental)
Quantified Difference	Comparable range; branched structure tends toward the upper end
Conditions	Predicted (ACD/Labs Percepta); experimental comparators: Du Noüy ring, 25 °C, aqueous solutions

Why This Matters

Surface tension is a primary determinant of wetting, spreading, and emulsification efficiency; predicted values enable early‑stage screening before experimental validation.

• [1] Muzyczko TM, Shore S, Loboda JA. Fatty amidoamine derivatives: N,N-dimethyl-N-(3-alkylamidopropyl)amines and their salts. J Am Oil Chem Soc. 1968;45(11):720-725. View Source

5. Anionic‑Surfactant Compatibility: No Foam Depression

Salts of isostearamidopropyl dimethylamine with weak organic acids remain compatible with anionic surfactants and do not depress foam, unlike quaternary ammonium compounds [1][2]. This enables the incorporation of cationic conditioning actives into anionic‑surfactant cleansing formulations without sacrificing foam volume.

Foam Compatibility

Supporting evidence

No foam depression reported Quaternary ammonium compounds: foam depression typical

May support anionic‑compatible conditioning formulation

Vendor‑reported; independent validation recommended

Evidence Dimension	Foam depression in anionic surfactant systems
Target Compound Data	No foam depression (vendor claim)
Comparator Or Baseline	Quaternary ammonium compounds (e.g., cetrimonium chloride); significant foam depression
Quantified Difference	Qualitative: absent vs. present
Conditions	Conditioning shampoo formulations with primary anionic surfactants (e.g., SLS, SLES)

Why This Matters

Preserves foam aesthetics—a key consumer acceptance parameter—while simultaneously delivering conditioning benefits from a single surfactant system.

• [1] Lookpolymers.com, Solvay MACKINE® 401 Surfactant, product description: salts compatible with anionic surfactants, no foam depression. View Source
• [2] Chemists Corner, discussion on stearamidopropyl dimethylamine compatibility with anionic surfactants, 2020. View Source

6. Biodegradation Profile: Not Readily Biodegradable (BIOWIN Prediction)

BIOWIN model predictions indicate that isostearamidopropyl dimethylamine is not readily biodegradable: Biowin1 = 0.5769, Biowin2 = 0.1471, with a Ready Biodegradability Prediction of “NO” . Expert survey models (Biowin3, Biowin4) estimate ultimate biodegradation on the order of months. The branched alkyl chain is expected to be more recalcitrant than its linear counterparts, though direct experimental comparison data are lacking [1].

Biodegradability Prediction

Data to verify

Not readily biodegradable (BIOWIN model)

Model‑predicted persistence; experimental data lacking

Linear analogs may be more biodegradable (class inference)

Evidence Dimension	Predicted ready biodegradability
Target Compound Data	Not readily biodegradable (BIOWIN prediction)
Comparator Or Baseline	Linear amidoamines (e.g., stearamidopropyl) – generally more biodegradable (class inference)
Quantified Difference	Qualitative: branched chain is more persistent
Conditions	BIOWIN v4.10 model predictions; experimental OECD 301 data not located

Why This Matters

Affects environmental classification, eco‑label eligibility (e.g., EU Ecolabel), and formulation strategy where biodegradability is a design requirement.

• [1] Surfactant.top, 异硬脂酰胺丙基二甲基胺, indicating biodegradability (qualitative) without quantitative data. View Source

High‑Value Application Scenarios Leveraging the Differentiation of Isostearamidopropyl Dimethylamine (67799-04-6)

Cold‑Process Hair Conditioners and Cream Rinses

The liquid physical state of isostearamidopropyl dimethylamine at ambient temperature eliminates the melting step required for solid stearamidopropyl analog [1]. This enables cold‑process manufacturing, reduces energy consumption, and protects heat‑sensitive botanical extracts or fragrances, aligning with sustainability and ‘natural’ positioning claims.

Transparent Conditioning Formulations

Because the branched derivative remains a clear, pourable liquid and does not crystallize upon cooling, it is suited for transparent or translucent rinse‑off conditioners, micellar waters, and serums where solid amidoamine precipitates would cause haze or instability [2].

Conditioning Shampoos with High Foam Performance

The compatibility of isostearamidopropyl dimethylamine salts with anionic surfactants—without foam depression—allows formulators to combine cleansing and conditioning in a single product [3]. This is a direct substitute for quaternary ammonium conditioners that typically suppress foam and require separate rinse‑off steps.

Leave‑On Products Requiring Pre‑Established Safety Thresholds

The CIR‑established safe concentration of ≤0.04% for leave‑on applications [4] provides a regulatory ready‑made limit, reducing the burden of de‑novo sensitization testing. This is particularly valuable for facial serums, leave‑in hair treatments, and sun‑care products where prolonged skin contact occurs.

Application

Selection Property

Validation Focus

Cold‑Process Hair Conditioners

Liquid at 25 °C; no melting required

Cold‑processing capability, energy efficiency

Transparent Conditioning Formulations

Clear liquid; non‑crystallizing

Formulation clarity and stability

Conditioning Shampoos (High Foam)

Anionic compatibility; no foam depression

Foam volume preservation, conditioning performance

Leave‑On Products (≤0.04%)

Pre‑established CIR safe‑use limit

Sensitization risk assessment, regulatory review

• [1] Chemists Corner, isostearate version lower melting point, 2020. View Source
• [2] Surfactant.top, 异硬脂酰胺丙基二甲基胺, liquid appearance. View Source
• [3] Lookpolymers.com, Solvay MACKINE® 401, anionic compatibility. View Source
• [4] Weijinci.cn, CIR limits for Isostearamidopropyl Dimethylamine. View Source